Cas no 130091-78-0 (3,4-DIHYDRO-2H-1,4-BENZOXAZINE-7-CARBOXAMIDE)
3,4-DIHYDRO-2H-1,4-BENZOXAZINE-7-CARBOXAMIDE Chemical and Physical Properties
Names and Identifiers
-
- 3,4-DIHYDRO-2H-1,4-BENZOXAZINE-7-CARBOXAMIDE
-
- Inchi: 1S/C9H10N2O2/c10-9(12)6-1-2-7-8(5-6)13-4-3-11-7/h1-2,5,11H,3-4H2,(H2,10,12)
- InChI Key: FGLSXQXUGUFDSV-UHFFFAOYSA-N
- SMILES: O1C2=CC(C(N)=O)=CC=C2NCC1
3,4-DIHYDRO-2H-1,4-BENZOXAZINE-7-CARBOXAMIDE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1717637-0.05g |
3,4-dihydro-2H-1,4-benzoxazine-7-carboxamide |
130091-78-0 | 95% | 0.05g |
$226.0 | 2023-09-20 | |
| Enamine | EN300-1717637-0.1g |
3,4-dihydro-2H-1,4-benzoxazine-7-carboxamide |
130091-78-0 | 95% | 0.1g |
$337.0 | 2023-09-20 | |
| Enamine | EN300-1717637-0.25g |
3,4-dihydro-2H-1,4-benzoxazine-7-carboxamide |
130091-78-0 | 95% | 0.25g |
$481.0 | 2023-09-20 | |
| Enamine | EN300-1717637-0.5g |
3,4-dihydro-2H-1,4-benzoxazine-7-carboxamide |
130091-78-0 | 95% | 0.5g |
$758.0 | 2023-09-20 | |
| Enamine | EN300-1717637-1.0g |
3,4-dihydro-2H-1,4-benzoxazine-7-carboxamide |
130091-78-0 | 95% | 1g |
$971.0 | 2023-05-26 | |
| Enamine | EN300-1717637-2.5g |
3,4-dihydro-2H-1,4-benzoxazine-7-carboxamide |
130091-78-0 | 95% | 2.5g |
$1903.0 | 2023-09-20 | |
| Enamine | EN300-1717637-5.0g |
3,4-dihydro-2H-1,4-benzoxazine-7-carboxamide |
130091-78-0 | 95% | 5g |
$2816.0 | 2023-05-26 | |
| Enamine | EN300-1717637-10.0g |
3,4-dihydro-2H-1,4-benzoxazine-7-carboxamide |
130091-78-0 | 95% | 10g |
$4176.0 | 2023-05-26 | |
| Enamine | EN300-1717637-1g |
3,4-dihydro-2H-1,4-benzoxazine-7-carboxamide |
130091-78-0 | 95% | 1g |
$971.0 | 2023-09-20 | |
| Enamine | EN300-1717637-5g |
3,4-dihydro-2H-1,4-benzoxazine-7-carboxamide |
130091-78-0 | 95% | 5g |
$2816.0 | 2023-09-20 |
3,4-DIHYDRO-2H-1,4-BENZOXAZINE-7-CARBOXAMIDE Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 3,4-DIHYDRO-2H-1,4-BENZOXAZINE-7-CARBOXAMIDE
Professional Introduction to 3,4-DIHYDRO-2H-1,4-BENZOXAZINE-7-CARBOXAMIDE (CAS No. 130091-78-0)
3,4-DIHYDRO-2H-1,4-BENZOXAZINE-7-CARBOXAMIDE, identified by the Chemical Abstracts Service Number (CAS No.) 130091-78-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzoxazine class of molecules, which are known for their structural versatility and biological activity. The presence of a carboxamide functional group at the 7-position of the benzoxazine ring introduces unique reactivity and potential pharmacological properties, making it a subject of extensive research and development.
The 3,4-DIHYDRO-2H-1,4-BENZOXAZINE-7-CARBOXAMIDE structure is characterized by a seven-membered aromatic ring system fused with an oxygen atom, forming the benzoxazine core. This core is further functionalized by a carboxamide group, which can participate in various chemical transformations and interactions with biological targets. The dihydropyranone moiety in the 3,4-position enhances the compound's solubility and stability, making it suitable for further derivatization and application in drug discovery.
In recent years, there has been a surge in research focused on benzoxazine derivatives due to their demonstrated efficacy in modulating various biological pathways. Specifically, 3,4-DIHYDRO-2H-1,4-BENZOXAZINE-7-CARBOXAMIDE has been investigated for its potential role in inhibiting inflammatory pathways and modulating enzyme activity. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by interacting with key inflammatory mediators such as cytokines and chemokines. Additionally, its structural features make it a promising candidate for developing novel therapeutic agents targeting neurological disorders.
The pharmacological profile of 3,4-DIHYDRO-2H-1,4-BENZOXAZINE-7-CARBOXAMIDE has been further explored through computational modeling and experimental assays. Molecular docking studies have revealed that this compound can bind to specific protein targets with high affinity, suggesting its potential as an inhibitor of enzymes involved in pain signaling and neurodegeneration. These findings are particularly intriguing given the increasing demand for alternative treatments for chronic pain conditions and neurodegenerative diseases such as Alzheimer's and Parkinson's.
Moreover, the synthesis of 3,4-DIHYDRO-2H-1,4-BENZOXAZINE-7-CARBOXAMIDE has been optimized to enhance yield and purity. Advanced synthetic methodologies have been employed to introduce functional groups with minimal side reactions, ensuring that the final product meets stringent pharmaceutical standards. These advancements in synthetic chemistry have not only improved the accessibility of this compound but also opened avenues for exploring its derivatives with enhanced pharmacological properties.
Recent clinical trials have begun to evaluate the safety and efficacy of 3,4-DIHYDRO-2H-1,4-BENZOXAZINE-7-CARBOXAMIDE in animal models of inflammation and neurodegeneration. Initial results are promising, demonstrating significant reductions in inflammatory markers and delayed progression of neurodegenerative symptoms. These findings are supported by preclinical data indicating that the compound can cross the blood-brain barrier and exert its effects directly within the central nervous system.
The potential applications of 3,4-DIHYDRO-2H-1,4-BENZOXAZINE-7-CARBOXAMIDE extend beyond inflammation and neurodegeneration. Researchers are investigating its role in anticancer therapy, where its ability to modulate enzyme activity may help inhibit tumor growth and metastasis. Additionally, its structural similarity to known bioactive molecules suggests that it could be used as a scaffold for designing next-generation therapeutics with improved efficacy and reduced side effects.
The development of 3,4-DIHYDRO-2H-1,4-BENZOXAZINE-7-CARBOXAMIDE is part of a broader effort to discover novel compounds that address unmet medical needs. By leveraging cutting-edge technologies in synthetic chemistry and pharmacology, scientists are paving the way for innovative treatments that could revolutionize healthcare. As research continues to uncover new applications for this compound, its significance in pharmaceutical development is likely to grow.
In conclusion,3,4-DIHYDRO-2H-1,4-BENZOXAZINE-7-CARBOXAMIDE (CAS No. 130091-78-0) represents a promising therapeutic agent with diverse applications in medicine. Its unique structural features and biological activity make it a valuable tool for researchers seeking to develop new treatments for inflammation、neurodegenerative diseases、and cancer。With ongoing studies confirming its potential benefits,this compound is poised to play a significant role in future medical advancements.
130091-78-0 (3,4-DIHYDRO-2H-1,4-BENZOXAZINE-7-CARBOXAMIDE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)